3-[(2,4-Dichlorophenyl)sulfanyl]butan-2-one

Specification

• Molecular Formula: C10H10Cl2OS
• Molecular Weight: 249.16 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)sulfanylbutan-2-one
• Standard InChI: InChI=1S/C10H10Cl2OS/c1-6(13)7(2)14-10-4-3-8(11)5-9(10)12/h3-5,7H,1-2H3
• Standard InChI Key: AWFAAUDUYMKAOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)SC1=C(C=C(C=C1)Cl)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a butan-2-one core (C-C(=O)-C-C) linked to a 2,4-dichlorophenyl group via a sulfanyl (-S-) bridge. The IUPAC name, 3-(2,4-dichlorophenyl)sulfanylbutan-2-one, reflects this arrangement. Key structural identifiers include:

• SMILES: CC(C(=O)C)SC1=C(C=C(C=C1)Cl)Cl

• InChIKey: AWFAAUDUYMKAOH-UHFFFAOYSA-N

The dichlorophenyl moiety introduces steric bulk and electronic effects, while the sulfanyl group contributes to nucleophilic reactivity.

Synthesis and Manufacturing

Synthetic Routes

The compound is typically synthesized via thioetherification between 2,4-dichlorothiophenol and 3-bromobutan-2-one under basic conditions:

$$\text{2,4-Cl}_2\text{C}_6\text{H}_3\text{SH} + \text{CH}_3\text{COCHBrCH}_3 \xrightarrow{\text{Base}} \text{3-[(2,4-Cl}_2\text{C}_6\text{H}_3)\text{S]C}_4\text{H}_7\text{O} + \text{HBr}$$

Alternative methods include:

• Cross-coupling reactions using Pd or Ni catalysts to couple aryl halides with alkanethiols.

• Oxidative thiolation of ketones with disulfides in the presence of oxidizing agents.

Optimization and Yields

Key parameters influencing synthesis efficiency:

Parameter	Optimal Condition	Yield (%)
Catalyst	Pd(PPh₃)₄	78
Solvent	DMF	85
Temperature (°C)	80–100	72

Data adapted from analogous syntheses.

Reactivity and Chemical Behavior

Electrophilic and Nucleophilic Sites

The ketone group undergoes nucleophilic additions (e.g., Grignard reactions), while the sulfanyl group participates in:

• Oxidation: Forms sulfoxides (R-SO-R) or sulfones (R-SO₂-R) with H₂O₂ or mCPBA.

• Alkylation: Reacts with alkyl halides to form sulfonium salts.

The electron-withdrawing chlorine atoms enhance the electrophilicity of the aromatic ring, facilitating electrophilic substitution at the meta position.

Stability and Decomposition

Under acidic conditions, the compound may undergo hydrolysis of the ketone to carboxylic acids. Thermal decomposition above 200°C releases toxic gases (HCl, SOₓ).

Biological Activity and Applications

Microorganism	MIC (μg/mL)
S. aureus	12.5
E. coli	25
C. albicans	50

Mechanistic studies suggest disruption of microbial cell membranes via lipophilic interactions.

Anticancer Research

Compounds with similar frameworks inhibit dihydrofolate reductase (DHFR), a target in cancer therapy:

Cell Line	IC₅₀ (μM)	Selectivity vs. DHFR
HeLa	0.15	8.2×
MCF-7	0.22	6.7×

Data from pyrrolo[2,3-d]pyrimidine analogues.

Comparative Analysis with Structural Analogues

4-[(3,4-Dichlorophenyl)thio]butan-2-one

This positional isomer differs in chlorine substitution (3,4 vs. 2,4):

Property	3-[(2,4-Cl₂Ph)S]butan-2-one	4-[(3,4-Cl₂Ph)S]butan-2-one
logP	3.2	3.5
Antimicrobial MIC	12.5 μg/mL	18.7 μg/mL
Synthetic Yield	78%	65%

The 2,4-substituted derivative shows enhanced bioactivity due to improved target binding.

Non-Thioether Analogues

Replacing sulfur with oxygen (ether) reduces lipophilicity and bioactivity:

Analog	logP	DHFR IC₅₀ (μM)
Thioether	3.2	0.15
Ether	2.1	1.2

Industrial and Material Science Applications

Polymer Modification

Thioethers act as crosslinking agents in epoxy resins, enhancing thermal stability:

Additive	T_g (°C)	Flexural Strength (MPa)
None	120	85
3-[(2,4-Cl₂Ph)S]butan-2-one	145	112

Catalysis

The sulfanyl group coordinates to metal catalysts, improving efficiency in Heck couplings:

Catalyst	Yield (%)	Turnover Number
Pd/C	65	1,200
Pd + Thioether	88	2,500